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Compound of Interest

Compound Name: M3541

Cat. No.: B12381934 Get Quote

M3541 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility of M3541 and how to troubleshoot

common issues encountered during its use in experiments.

Frequently Asked Questions (FAQs)
Q1: What is M3541 and what is its primary mechanism of action?

M3541 is a potent, ATP-competitive, and selective inhibitor of Ataxia Telangiectasia Mutated

(ATM) kinase with an IC50 of 0.25 nM.[1][2][3][4] Its primary mechanism of action is the

suppression of double-strand break (DSB) repair, which can potentiate the antitumor activity of

ionizing radiation in cancer cell lines.[2][3]

Q2: What are the recommended solvents for dissolving M3541?

M3541 is soluble in organic solvents such as DMSO and ethanol.[2] It is reported to be

insoluble in water.[2] For in vivo studies, complex vehicle formulations are necessary.

Q3: How should I store M3541 stock solutions?

Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles.[1][2] It is

recommended to store them at -80°C for up to one year or at -20°C for up to one month.[1][2]

The powder form can be stored at -20°C for up to three years.[2]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12381934?utm_src=pdf-interest
https://www.benchchem.com/product/b12381934?utm_src=pdf-body
https://www.benchchem.com/product/b12381934?utm_src=pdf-body
https://www.benchchem.com/product/b12381934?utm_src=pdf-body
https://www.medchemexpress.com/m3541.html
https://www.selleckchem.com/products/m3541.html
https://www.universalbiologicals.com/m3541-e1512-grp
https://www.medchemexpress.com/search.html?q=M3541+atm+Inhibitors&ft=&fa=&fp=
https://www.selleckchem.com/products/m3541.html
https://www.universalbiologicals.com/m3541-e1512-grp
https://www.benchchem.com/product/b12381934?utm_src=pdf-body
https://www.benchchem.com/product/b12381934?utm_src=pdf-body
https://www.selleckchem.com/products/m3541.html
https://www.selleckchem.com/products/m3541.html
https://www.benchchem.com/product/b12381934?utm_src=pdf-body
https://www.medchemexpress.com/m3541.html
https://www.selleckchem.com/products/m3541.html
https://www.medchemexpress.com/m3541.html
https://www.selleckchem.com/products/m3541.html
https://www.selleckchem.com/products/m3541.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12381934?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q4: I am observing precipitation when preparing my M3541 solution. What should I do?

Precipitation can occur for several reasons, including solvent choice, concentration, and

temperature. If you observe precipitation, gentle heating and/or sonication can be used to aid

dissolution.[1] It is also crucial to use fresh, anhydrous DMSO, as moisture-absorbing DMSO

can reduce solubility.[2] For a step-by-step guide, please refer to the Troubleshooting Guide

below.

Troubleshooting Guide for M3541 Solubility Issues
This guide provides a systematic approach to resolving common solubility problems with

M3541.
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Start: M3541 Solubility Issue

Is the correct solvent being used?
(e.g., fresh, anhydrous DMSO)

Is the concentration too high?
(See solubility table)

Yes

Review and adjust the experimental protocol.

No

Apply gentle sonication and/or warming.

No Yes

For in vivo use, is an appropriate co-solvent
formulation being used? Issue Persists: Contact Technical Support

Prepare a co-solvent formulation.
(See In Vivo Formulation Protocols)

No

Success: Clear Solution

Yes

Click to download full resolution via product page

Caption: Troubleshooting workflow for M3541 solubility issues.
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Quantitative Solubility Data
The following table summarizes the known solubility of M3541 in various solvents.

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 11 25.67

Use fresh, anhydrous

DMSO as it can

absorb moisture,

which reduces

solubility.[2]

Ethanol 3 7.00

Water Insoluble Insoluble

Experimental Protocols
Protocol 1: Preparation of M3541 Stock Solution in DMSO

Equilibrate the M3541 vial to room temperature before opening.

Add the appropriate volume of fresh, anhydrous DMSO to the vial to achieve the desired

concentration (e.g., for 11 mg/mL, add 90.9 µL of DMSO to 1 mg of M3541).

Vortex or sonicate the solution until the M3541 is completely dissolved.

Aliquot the stock solution into single-use vials and store at -80°C or -20°C.

Protocol 2: Preparation of an In Vivo Formulation with PEG300 and Tween-80

This protocol is for preparing a 1 mL working solution.

Prepare a stock solution of M3541 in DMSO (e.g., 11 mg/mL).[2]

In a sterile tube, add 50 µL of the M3541 DMSO stock solution to 400 µL of PEG300.[2]
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Mix thoroughly until the solution is clear.[2]

Add 50 µL of Tween-80 to the mixture and mix until clear.[2]

Add 500 µL of ddH₂O to bring the final volume to 1 mL.[2]

The mixed solution should be used immediately for optimal results.[2]

Protocol 3: Preparation of an In Vivo Formulation with SBE-β-CD in Saline

This protocol is for preparing a 1 mL working solution.

Prepare a stock solution of M3541 in DMSO (e.g., 4.6 mg/mL).[1]

In a sterile tube, add 100 µL of the M3541 DMSO stock solution to 900 µL of 20% SBE-β-CD

in saline.[1]

Mix thoroughly until a clear solution is achieved. This will yield a solution of at least 0.46

mg/mL.[1]

Protocol 4: Preparation of an In Vivo Formulation in Corn Oil

This protocol is for preparing a 1 mL working solution.

Prepare a stock solution of M3541 in DMSO (e.g., 4.6 mg/mL or 11 mg/mL).[1][2]

In a sterile tube, add the appropriate volume of the M3541 DMSO stock solution to the

corresponding volume of corn oil (e.g., 100 µL of 4.6 mg/mL stock to 900 µL of corn oil, or 50

µL of 11 mg/mL stock to 950 µL of corn oil).[1][2]

Mix thoroughly until a clear solution is achieved.[1][2]

Note: If the continuous dosing period exceeds half a month, this protocol should be chosen

carefully.[1]

M3541 Signaling Pathway
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M3541 is a selective inhibitor of ATM kinase, a critical component of the DNA damage

response pathway. The diagram below illustrates the simplified signaling pathway affected by

M3541.
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Caption: Simplified signaling pathway of ATM kinase and its inhibition by M3541.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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